Cas no 2228632-50-4 (tert-butyl N-{4-chloro-2-1-(piperidin-4-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-1-(piperidin-4-yl)ethylphenyl}carbamate
• CAS No: 2228632-50-4
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• CID: 5875397
• PubChem ID: 165829796
• Update Time: 2025-05-24

tert-butyl N-{4-chloro-2-1-(piperidin-4-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-2-1-(piperidin-4-yl)ethylphenyl}carbamate
• tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate
• EN300-1872070
• 2228632-50-4

• Inchi： 1S/C18H27ClN2O2/c1-12(13-7-9-20-10-8-13)15-11-14(19)5-6-16(15)21-17(22)23-18(2,3)4/h5-6,11-13,20H,7-10H2,1-4H3,(H,21,22)
• InChI Key： KCROHLWYLFDMEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)C1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{4-chloro-2-1-(piperidin-4-yl)ethylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate (CAS No. 2228632-50-4)

The compound tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate (CAS No. 2228632-50-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidin-4-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for piperidine derivatives has surged, driven by their versatility in medicinal chemistry. The tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate stands out due to its balanced lipophilicity and steric properties, which are critical for optimizing drug-like characteristics. This compound is often explored in the context of structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in biological activity. Its CAS No. 2228632-50-4 is frequently searched in scientific databases, reflecting its growing relevance in high-impact research.

One of the most discussed applications of this compound is its potential in neurodegenerative disease research. With the rise of Alzheimer's disease and Parkinson's disease cases globally, scientists are investigating piperidine-based scaffolds for their ability to modulate neurotransmitter systems. The tert-butyl carbamate group in this molecule provides stability and bioavailability, making it a promising candidate for further development. Additionally, its chlorophenyl moiety offers opportunities for halogen bonding interactions, a hot topic in modern drug design.

From a synthetic chemistry perspective, tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate is often synthesized via multi-step routes involving Boc protection and Pd-catalyzed cross-coupling reactions. These methods align with the pharmaceutical industry's push toward green chemistry and atom economy, as researchers seek sustainable ways to produce complex intermediates. The compound's CAS No. 2228632-50-4 is commonly referenced in patents and publications, highlighting its industrial importance.

Another area of interest is the compound's potential in cancer therapeutics. Piperidine derivatives are known to interact with kinase enzymes and histone deacetylases (HDACs), which are key targets in oncology. The tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate could serve as a precursor for novel inhibitors, especially in precision medicine approaches. Its structural flexibility allows for customization, addressing the need for personalized treatment options in modern healthcare.

In summary, tert-butyl N-{4-chloro-2-[1-(piperidin-4-yl)ethyl]phenyl}carbamate (CAS No. 2228632-50-4) is a multifaceted compound with broad applications in drug discovery and development. Its relevance to neurodegenerative diseases, cancer research, and sustainable synthesis positions it as a molecule of significant scientific and commercial interest. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.